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Compound of Interest

Compound Name:
2,3-Dichloro-6,7-

dimethoxyquinoxaline

Cat. No.: B155805 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dichloro-6,7-dimethoxyquinoxaline
was located. The following guidance is synthesized from data for structurally similar chlorinated

heterocyclic compounds and established best practices for laboratory chemical waste disposal.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols and to ensure compliance with all local, state, and

federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Dichloro-6,7-dimethoxyquinoxaline, designed for researchers, scientists, and drug

development professionals. The procedures outlined below are intended to minimize risk and

ensure safe handling of this chemical waste.

Hazard and Safety Summary
Based on analogous compounds, 2,3-Dichloro-6,7-dimethoxyquinoxaline is anticipated to be

toxic if swallowed and may cause skin and eye irritation.[1][2] Proper personal protective

equipment (PPE) is mandatory when handling this compound.

Quantitative Data for Analogous Compounds

Since no specific quantitative data for 2,3-Dichloro-6,7-dimethoxyquinoxaline is available,

the following table summarizes data for a related compound, 2,3-Dichloroquinoxaline. This

information should be used as a conservative reference for safety and handling.
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Parameter
Value (for 2,3-
Dichloroquinoxaline)

Source

Melting Point 150 - 155 °C / 302 - 311 °F [3]

UN Number UN2811 [3]

Hazard Class 6.1 (Toxic Solid) [3]

Packing Group III [3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol details the methodology for the safe segregation, packaging, and disposal of 2,3-
Dichloro-6,7-dimethoxyquinoxaline waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after handling.

Body Protection: A lab coat, long pants, and closed-toe shoes are required.

Ventilation: All handling and preparation for disposal must occur in a well-ventilated area,

preferably within a certified chemical fume hood.[2]

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid 2,3-Dichloro-6,7-dimethoxyquinoxaline waste, including contaminated

consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and

clearly labeled hazardous waste container.
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Do not mix with other waste streams unless compatibility has been confirmed by your EHS

department.

Liquid Waste:

Collect solutions containing 2,3-Dichloro-6,7-dimethoxyquinoxaline in a separate,

sealed, and shatter-resistant container designated for chlorinated organic solvent waste.

Avoid mixing with incompatible materials such as strong oxidizing agents.[3]

3. Labeling and Storage:

Labeling: All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "2,3-Dichloro-6,7-dimethoxyquinoxaline"

The primary hazard(s) (e.g., "Toxic")

The accumulation start date

Storage:

Store waste containers in a designated, secure, and well-ventilated hazardous waste

accumulation area.[1]

Ensure containers are tightly closed to prevent leaks or spills.[1]

Store locked up and away from incompatible materials.[1][4]

4. Final Disposal:

Professional Disposal: The ultimate disposal of 2,3-Dichloro-6,7-dimethoxyquinoxaline
must be conducted by a licensed and approved hazardous waste disposal company.[1][4]

Incineration: High-temperature incineration at an approved facility is the recommended

method for the destruction of chlorinated organic compounds.
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Do Not:

Dispose of this chemical down the drain.[2]

Place it in regular trash receptacles.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,3-Dichloro-6,7-
dimethoxyquinoxaline.
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Figure 1: Disposal Workflow for 2,3-Dichloro-6,7-dimethoxyquinoxaline
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Caption: Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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